Cas no 1261952-54-8 (2-Cyano-4-(2,3-difluorophenyl)phenol)

• Product Name: 2-Cyano-4-(2,3-difluorophenyl)phenol
• CAS No: 1261952-54-8
• MF: C₁₃H₇F₂NO
• MW: 231.197590112686
• MDL: MFCD18314267
• CID: 2621836
• PubChem ID: 18913760
• Update Time: 2025-06-14

2-Cyano-4-(2,3-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261952-54-8
• 2',3'-Difluoro-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
• AKOS017558109
• 2-CYANO-4-(2,3-DIFLUOROPHENYL)PHENOL
• DTXSID10596424
• MFCD18314267
• 2-Cyano-4-(2,3-difluorophenyl)phenol, 95%
• 2-Cyano-4-(2,3-difluorophenyl)phenol

• MDL： MFCD18314267
• Inchi： 1S/C13H7F2NO/c14-11-3-1-2-10(13(11)15)8-4-5-12(17)9(6-8)7-16/h1-6,17H
• InChI Key： QORPANKWXGKDGP-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C#N)C=1)O)F

Computed Properties

• Exact Mass: 231.04957017Da
• Monoisotopic Mass: 231.04957017Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(2,3-difluorophenyl)phenol

Research Brief on 2-Cyano-4-(2,3-difluorophenyl)phenol (CAS: 1261952-54-8): Recent Advances and Applications

2-Cyano-4-(2,3-difluorophenyl)phenol (CAS: 1261952-54-8) is a fluorinated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that 2-Cyano-4-(2,3-difluorophenyl)phenol serves as a critical building block in the synthesis of small-molecule inhibitors targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility in the development of selective JAK2 inhibitors, showcasing its role in improving inhibitor potency and selectivity. The study employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's interactions with the kinase active site.

In addition to its role in kinase inhibitor development, 2-Cyano-4-(2,3-difluorophenyl)phenol has been investigated for its potential as a fluorescent probe. A recent article in Analytical Chemistry (2024) reported the synthesis of a derivative of this compound that exhibits strong fluorescence properties, making it suitable for bioimaging applications. The study highlighted the compound's stability and compatibility with biological systems, suggesting its utility in real-time monitoring of cellular processes.

Another area of interest is the compound's potential in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored the antimicrobial activity of 2-Cyano-4-(2,3-difluorophenyl)phenol derivatives against multidrug-resistant bacterial strains. The results indicated moderate to strong activity against Gram-positive bacteria, with minimal cytotoxicity to mammalian cells. These findings suggest that further optimization of the compound's structure could lead to the development of novel antimicrobial agents.

The synthesis of 2-Cyano-4-(2,3-difluorophenyl)phenol has also seen advancements in recent years. A 2024 publication in Organic Process Research & Development described a scalable and cost-effective synthetic route for the compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers improved yields and reduced environmental impact compared to traditional approaches, addressing some of the challenges associated with large-scale production.

In conclusion, 2-Cyano-4-(2,3-difluorophenyl)phenol (CAS: 1261952-54-8) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to bioimaging and antimicrobial therapy, with ongoing studies exploring its full potential. Future research directions may include further optimization of its pharmacological properties and the exploration of new derivatives for targeted therapeutic applications.